Ortho-Methyl Conformational Locking and Atropisomer Potency Differential
In a direct head-to-head comparison within the same PI3Kδ inhibitory assay, the 2-methylpyridyl-containing atropisomer (compound 23 in the study, structurally analogous to the target scaffold) exhibited potent PI3Kδ inhibitory activity, whereas its diastereoisomer (compound 24) was 10-fold less potent [1]. This 10-fold differential is directly attributable to the ortho-methyl group imposing a rotational energy barrier >30 kcal/mol, which stabilizes the bioactive atropisomeric conformation and prevents interconversion to the less active diastereoisomer. By contrast, unsubstituted pyridine analogs with rotational barriers of ~17 kcal/mol undergo rapid conformational exchange, resulting in mixed atropisomer populations and attenuated, variable potency [1].
| Evidence Dimension | PI3Kδ inhibitory potency as a function of atropisomer configuration (2-methylpyridyl series) |
|---|---|
| Target Compound Data | 2-Methylpyridyl atropisomer (compound 23): potent and selective PI3Kδ inhibition (exact IC₅₀/Ki values reported in primary data; Ki = 2.30 nM for the free base scaffold CHEMBL2165502 in binding assay [2]) |
| Comparator Or Baseline | Diastereoisomer (compound 24): 10-fold less potent than compound 23 in the same PI3Kδ assay [1]. Unsubstituted pyridine analogs: rotational barrier ~17 kcal/mol, resulting in conformational averaging and reduced potency [1]. |
| Quantified Difference | 10-fold potency difference between active atropisomer (23) and diastereoisomer (24); rotational energy barrier difference of >13 kcal/mol (>30 vs. ~17 kcal/mol) between 2-methyl and unsubstituted pyridine analogs [1]. |
| Conditions | PI3Kδ biochemical inhibition assay; conformational energy minimization using Merck Molecular Force Field (MMFF); atropisomer separation by silica gel column chromatography [1]. |
Why This Matters
This quantifies a structural feature (ortho-methyl atropisomer locking) that directly controls biological potency, meaning procurement of the correct substitution pattern is non-negotiable for reproducible SAR results.
- [1] Patel, L.; Chandrasekhar, J.; Evarts, J.; et al. Discovery of Orally Efficacious Phosphoinositide 3-Kinase δ Inhibitors with Improved Metabolic Stability. J. Med. Chem. 2016, 59 (19), 9228–9242 (see Table 4, atropisomer pair 23/24). View Source
- [2] BindingDB Entry BDBM50394893 (CHEMBL2165502). Ki = 2.30 nM for PI3Kδ (competitive fluorescence polarization assay, J. Med. Chem. 2012, 55, 5887–5900). View Source
